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Compound of Interest

Compound Name:
3-Chloroisoquinoline-4-

carbaldehyde

Cat. No.: B111362 Get Quote

For researchers, scientists, and professionals in drug development, a precise understanding of

the physicochemical properties of compounds is paramount. This guide provides a detailed

breakdown of the molecular weight of 3-Chloroisoquinoline-4-carbaldehyde, a key

parameter in experimental design and analysis.

The molecular weight of a compound is a fundamental property derived from its molecular

formula. For 3-Chloroisoquinoline-4-carbaldehyde, the molecular formula is C₁₀H₆ClNO.[1]

[2] The calculation of its molecular weight is based on the summation of the atomic weights of

its constituent atoms.

Elemental Composition and Atomic Weights
To determine the molecular weight of 3-Chloroisoquinoline-4-carbaldehyde, the number of

atoms of each element is multiplied by its standard atomic weight. The standard atomic weights

are established by the International Union of Pure and Applied Chemistry (IUPAC).

The constituent elements and their respective standard atomic weights are as follows:

Carbon (C): 12.011 amu[3][4][5]

Hydrogen (H): 1.008 amu[6][7][8][9][10]

Chlorine (Cl): 35.453 amu[11][12][13][14][15]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b111362?utm_src=pdf-interest
https://www.benchchem.com/product/b111362?utm_src=pdf-body
https://www.benchchem.com/product/b111362?utm_src=pdf-body
https://www.calpaclab.com/3-chloroisoquinoline-4-carbaldehyde-min-95-1-gram/ala-c180087-1g
https://www.molecularinfo.com/tag/3-chloroisoquinoline-4-aldehyde/
https://www.benchchem.com/product/b111362?utm_src=pdf-body
https://byjus.com/chemistry/carbon/
https://www.youtube.com/watch?v=0DjGnME8ITM
https://www.westfield.ma.edu/personalpages/cmasi/gen_chem1/Atomic%20and%20molar%20mass/atomic_and_molar_mass.htm
https://www.ciaaw.org/hydrogen.htm
https://www.quora.com/How-heavy-is-one-atom-of-hydrogen
https://www.askiitians.com/forums/12-grade-chemistry-others/how-many-grams-does-an-atom-of-hydrogen-weigh-25_494510.htm
https://en.wikipedia.org/wiki/Hydrogen
https://pubchem.ncbi.nlm.nih.gov/element/Hydrogen
https://en.wikipedia.org/wiki/Chlorine
https://www.chlorine.org/chlorine-facts/
https://unacademy.com/content/question-answer/chemistry/atomic-mass-of-chlorine/
https://ciaaw.org/chlorine.htm
https://www.geocities.ws/jacklynn/ptable/chlorine.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b111362?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Nitrogen (N): 14.007 amu[16][17][18][19][20]

Oxygen (O): 15.999 amu[21][22][23][24][25]

Calculation of Molecular Weight
The molecular weight is calculated by summing the weights of all atoms in the molecule:

(10 x 12.011) + (6 x 1.008) + (1 x 35.453) + (1 x 14.007) + (1 x 15.999) = 191.614 amu

Data Summary
For clarity and ease of comparison, the quantitative data is summarized in the table below.

Element (Symbol) Number of Atoms
Standard Atomic
Weight (amu)

Total Weight (amu)

Carbon (C) 10 12.011 120.110

Hydrogen (H) 6 1.008 6.048

Chlorine (Cl) 1 35.453 35.453

Nitrogen (N) 1 14.007 14.007

Oxygen (O) 1 15.999 15.999

Total 191.617

Note: Minor variations in the final calculated molecular weight may arise due to rounding of

atomic weight values. Commercially available sources may also report slightly different values,

such as 191.6, 191.614, or 191.62 amu.[1][2][26]

Logical Relationship of Molecular Weight
Calculation
The following diagram illustrates the logical workflow for determining the molecular weight of a

chemical compound.
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Figure 1. Logical workflow for molecular weight determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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